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Compound of Interest

Compound Name:
2-Azabicyclo[2.2.1]hept-5-en-3-

one

Cat. No.: B015640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The enzymatic resolution of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one, commonly known

as Vince lactam, is a critical step in the synthesis of numerous carbocyclic nucleoside

analogues, including the antiretroviral drug Abacavir. This guide provides a comparative

analysis of different γ-lactamases utilized for this biotransformation, offering a valuable

resource for selecting the optimal biocatalyst for specific research and development needs. The

comparison focuses on key performance indicators, supported by experimental data, and

includes detailed protocols for enzyme activity assays and product analysis.

Performance Comparison of γ-Lactamases
The selection of an appropriate γ-lactamase is paramount for an efficient and stereoselective

resolution of Vince lactam. The following table summarizes the key characteristics of several

wild-type and engineered γ-lactamases from different microbial sources.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b015640?utm_src=pdf-interest
https://www.benchchem.com/product/b015640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme
(Source)

Enantiosele
ctivity

Optimal pH
Optimal
Temperatur
e (°C)

Specific
Activity
(U/mg)

Key
Features

(+)-γ-

Lactamase

(Mh33H4-

5540)Microba

cterium

hydrocarbono

xydans

High (for (+)-

Vince

Lactam)

8.0[1] 25[1] High

A novel (+)-γ-

lactamase

with high

activity, but

unrelated to

other known

γ-lactamases.

[1]

(-)-γ-

Lactamase

(Mhg)Microba

cterium

hydrocarbono

xydans

High (for (-)-

Vince

Lactam)

8.0[2] 60[2] Not Reported

Shows

promiscuous

perhydrolase

activity.[3]

Engineered

(+)-γ-

Lactamase

(Mutants)Micr

obacterium

hydrocarbono

xydans

E-value > 200

(for (+)-Vince

Lactam)[4]

Not Reported 35-40[5] Not Reported

Improved

thermostabilit

y and high

enantioselecti

vity.[4][5]

(-)-γ-

Lactamase

(SvGL)Strept

omyces

viridochromo

genes

High Not Reported Thermostable High

Tolerant to

extremely

high

substrate

concentration

s.

(+)-γ-

LactamaseAe

ropyrum

pernix

High (>97%

e.e.)[3]
~9.0[3] >100[3] Not Reported

Extremely

thermostable

and alkaline-

tolerant.[3]
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Visualizing the Process
To better understand the enzymatic resolution and the experimental workflow, the following

diagrams have been generated.

Reactants Enzyme

Products

Racemic Vince Lactam
((±)-2-azabicyclo[2.2.1]hept-5-en-3-one) γ-LactamaseSubstrate Binding

Enantiopure Vince Lactam
(e.g., (-)-enantiomer)

Enantioselective
Resolution

Hydrolyzed Product
(from (+)-enantiomer)

Hydrolysis

Preparation

Enzymatic Reaction

Analysis

Enzyme Preparation
(Whole cell/Purified)

Incubation under
Optimal Conditions
(pH, Temperature)

Substrate Preparation
(Racemic Vince Lactam)

Reaction Quenching

Product Extraction

Chiral HPLC Analysis
(e.e. determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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